1-(2,5-Difluorobenzoyl)piperazine

• IUPAC Name: (2,5-difluorophenyl)-piperazin-1-ylmethanone
• InChI: InChI=1S/C11H12F2N2O/c12-8-1-2-10(13)9(7-8)11(16)15-5-3-14-4-6-15/h1-2,7,14H,3-6H2
• InChI Key: MNUKRHGVCYWYPM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C11H12F2N2O
• Molecular Weight: 226.22 g/mol

Description

1-(2,5-Difluorobenzoyl)piperazine is an organic compound classified as a piperazine derivative. This heterocyclic compound features a six-membered ring composed of four carbon atoms and two nitrogen atoms. It is a colorless solid that exhibits solubility in water, ethanol, and other organic solvents.

Synthesis Analysis

The synthesis of piperazine derivatives has been the subject of numerous studies. For instance, Chamakuri et al. reported the synthesis of 2-substituted chiral piperazines via the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions.

Molecular Structure Analysis

The molecular formula of 1-(2,5-Difluorobenzoyl)piperazine is C11H12F2N2O. Its average mass is 226.223 Da and its monoisotopic mass is 226.091766 Da.

Physical And Chemical Properties Analysis

1-(2,5-Difluorobenzoyl)piperazine has a refractive index of n20/D 1.517 and a density of 1.170 g/mL at 25 °C. It has a boiling point of 80-82 °C/0.04 mmHg.

Scientific Research Applications

Coordination Chemistry

The piperazine ring can serve as a ligand in coordination complexes. Researchers study its coordination behavior with transition metal ions. By synthesizing metal complexes, they explore applications in catalysis, luminescence, or magnetic materials.

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Mechanism of Action

Target of Action

The primary target of 1-(2,5-Difluorobenzoyl)piperazine is the serotonin 5-HT2A receptor . This receptor plays a crucial role in the release of neurotransmitters and hormones, such as serotonin, norepinephrine, and dopamine . These neurochemical changes, in turn, impact behavior, mood, and cognition .

Mode of Action

1-(2,5-Difluorobenzoyl)piperazine acts as an agonist of the serotonin 5-HT2A receptor . Upon binding to this receptor, it triggers activation and subsequent release of neurotransmitters and hormones . This leads to various changes in the nervous system, affecting behavior, mood, and cognition .

Biochemical Pathways

It is known that the compound’s action on the serotonin 5-ht2a receptor influences theserotonergic pathways in the brain . These pathways are involved in mood regulation, sleep, appetite, and other physiological processes .

Pharmacokinetics

It is known that the compound is a solid at room temperature and exhibits solubility in water, ethanol, and other organic solvents . These properties may influence its bioavailability and pharmacokinetic behavior.

Result of Action

The molecular and cellular effects of 1-(2,5-Difluorobenzoyl)piperazine’s action primarily involve changes in neurotransmitter and hormone levels. By acting as an agonist of the serotonin 5-HT2A receptor, the compound triggers the release of serotonin, norepinephrine, and dopamine . These neurochemical changes can lead to alterations in mood, behavior, and cognition .

Safety and Hazards

1-(2,5-Difluorobenzoyl)piperazine is classified as a non-combustible solid. It is harmful to aquatic life with long-lasting effects. In case of skin contact, it is recommended to wash off immediately with soap and plenty of water.